4-[(3-aminobenzoyl)amino]benzoic acid

• IUPAC Name: 4-[(3-aminobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H12N2O3/c15-11-3-1-2-10(8-11)13(17)16-12-6-4-9(5-7-12)14(18)19/h1-8H,15H2,(H,16,17)(H,18,19)
• InChI Key: FABVOZYQEAILMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

4-[(3-aminobenzoyl)amino]benzoic acid, also known as para-aminosalicylic acid (PAS), is a chemical compound that has been used in the treatment of tuberculosis (TB) for over 60 years. It is a second-line drug that is typically used in combination with other TB medications to treat drug-resistant strains of the disease.

Mechanism of Action

PAS works by inhibiting the synthesis of folic acid in the bacteria that cause TB. Folic acid is an essential nutrient that bacteria need to grow and reproduce, and by blocking its production, PAS can effectively kill off the bacteria.
Biochemical and Physiological Effects:
PAS has been shown to have a number of biochemical and physiological effects, including the ability to reduce inflammation and scarring in the lungs of TB patients. It has also been shown to have antioxidant properties, which may help to protect against the damaging effects of free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using PAS in lab experiments is that it is relatively inexpensive and easy to obtain. However, it does have some limitations, including the fact that it can be toxic to certain types of cells, and that it may not be effective against all strains of TB.

Future Directions

There are a number of potential future directions for research on PAS, including the development of new formulations that are more effective and easier to administer, as well as the investigation of its potential use in the treatment of other bacterial infections. Additionally, researchers may continue to explore the biochemical and physiological effects of PAS, with the goal of developing new treatments for a range of different diseases and conditions.

Synthesis Methods

The synthesis of PAS can be achieved through a number of different methods, including the reaction of 4-aminobenzoic acid with chloroacetyl chloride, followed by reaction with ammonia to form the amide. Another method involves the reaction of 4-nitrobenzoic acid with hydrazine to form the hydrazide, which is then reduced with iron powder to form PAS.

Scientific Research Applications

PAS has been the subject of numerous scientific studies over the years, with researchers investigating its mechanism of action, biochemical and physiological effects, and potential future applications. One area of research has focused on the use of PAS as a potential treatment for other bacterial infections, such as leprosy and nocardiosis.